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Cat. No.: B166350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dotriacontane (C32H66) is a long-chain saturated hydrocarbon belonging to the alkane

series.[1] Its presence in various natural sources, such as plant waxes and safflower oil, makes

it a subject of interest in biochemistry and natural product chemistry.[2][3] This technical guide

provides a comprehensive overview of the core chemical and physical properties of

dotriacontane, complete with detailed experimental protocols for their determination. All

quantitative data is summarized for clarity, and logical relationships are visualized using

Graphviz diagrams.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of dotriacontane are summarized in

the tables below. These properties are crucial for understanding its behavior in various

experimental and developmental settings.

Table 1: General and Chemical Properties of
Dotriacontane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b166350?utm_src=pdf-interest
https://www.benchchem.com/product/b166350?utm_src=pdf-body
https://www.drawellanalytical.com/sample-preparation-for-ftir-analysis-sample-types-and-prepare-methods/
https://jan.ucc.nau.edu/~jkn/235Manual
https://img.antpedia.com/standard/pdf/G16/1703/ASTM%20D5399-2009_6250.pdf
https://www.benchchem.com/product/b166350?utm_src=pdf-body
https://www.benchchem.com/product/b166350?utm_src=pdf-body
https://www.benchchem.com/product/b166350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name Dotriacontane

Synonyms n-Dotriacontane, Bicetyl

CAS Number 544-85-4

Molecular Formula C32H66

Molecular Weight 450.9 g/mol

IUPAC Name dotriacontane

Table 2: Physical Properties of Dotriacontane
Property Value

Appearance
White to slightly gray shiny flakes or waxy solid.

[2][4]

Melting Point 65-72 °C

Boiling Point 467-470 °C

Density 0.8124 g/cm³ at 20 °C

Refractive Index 1.4550 at 20 °C

Vapor Pressure <1 mmHg at 20 °C

Table 3: Solubility Profile of Dotriacontane
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Solvent Solubility

Water Insoluble

Ethanol Slightly soluble

Chloroform Slightly soluble

Diethyl Ether Soluble

Carbon Tetrachloride Soluble

Benzene Very soluble

Toluene Soluble (especially when hot)

Experimental Protocols
Detailed methodologies for the determination of key physical and chemical properties of

dotriacontane are provided below. These protocols are based on standard laboratory

practices.

Determination of Melting Point by Capillary Method
This method is a widely used technique for determining the melting point of a crystalline solid.

[5]

Apparatus:

Melting point apparatus (e.g., DigiMelt or Mel-Temp)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the dotriacontane sample is dry. If the sample consists of large

crystals, gently pulverize it into a fine powder using a mortar and pestle.[5]
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Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount of the solid into the tube. The sample height should be approximately 2-

3 mm.[5]

Compacting the Sample: To ensure the sample is tightly packed, drop the capillary tube,

sealed-end down, through a long glass tube onto a hard surface.

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is known, heat the block rapidly to about 15-20°C below

the expected melting point.

Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium as the

melting point is approached.[5]

Record the temperature at which the first drop of liquid is observed (the beginning of the

melting range).

Record the temperature at which the last crystal of the solid melts (the end of the melting

range). For a pure compound, this range should be narrow.

Determination of Boiling Point by Gas Chromatography
Due to the high boiling point of dotriacontane, direct distillation at atmospheric pressure is

impractical. Gas chromatography (GC) provides a reliable method for determining the boiling

point distribution of high molecular weight hydrocarbons. A standardized method such as ASTM

D5399 can be adapted for this purpose.[6]

Apparatus:

Gas chromatograph (GC) with a flame ionization detector (FID)

Capillary column suitable for high-temperature analysis (e.g., bonded methyl silicone)

Data acquisition and processing software
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Procedure:

Calibration:

Prepare a calibration mixture of n-alkanes with known boiling points that span the

expected boiling range of the sample.

Inject the calibration mixture into the GC under the same conditions that will be used for

the sample.

Generate a calibration curve by plotting the retention time of each n-alkane against its

known boiling point.

Sample Preparation: Dissolve a known amount of dotriacontane in a suitable volatile

solvent (e.g., hexane or carbon disulfide).

GC Analysis:

Inject the prepared sample solution into the GC.

The GC oven temperature is raised at a reproducible rate to separate the components by

their boiling points.

The FID detects the components as they elute from the column, and the data system

records the chromatogram.

Data Interpretation:

The retention time of the dotriacontane peak is determined from the chromatogram.

The boiling point of dotriacontane is determined by interpolating its retention time on the

calibration curve.

Determination of Density by Pycnometer
This method is suitable for determining the density of solid materials that can be handled in

fragments.
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Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance

Water bath maintained at a constant temperature (e.g., 20°C)

Vacuum desiccator

Procedure:

Pycnometer Calibration:

Clean and dry the pycnometer and weigh it accurately (m1).

Fill the pycnometer with distilled water, ensuring no air bubbles are trapped, and place it in

the constant temperature water bath until it reaches thermal equilibrium.

Adjust the water level to the mark on the capillary and weigh the pycnometer filled with

water (m2).

Sample Measurement:

Place a known mass of dotriacontane fragments into the clean, dry pycnometer and

weigh it (m3).

Add distilled water to the pycnometer to cover the sample.

Place the pycnometer in a vacuum desiccator to remove any entrapped air bubbles.

Fill the pycnometer with water, bring it to thermal equilibrium in the water bath, adjust the

water level, and weigh it (m4).

Calculation:

The density (ρ) of dotriacontane is calculated using the following formula: ρ = [(m3 - m1) /

((m2 - m1) - (m4 - m3))] * ρ_water where ρ_water is the density of water at the
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measurement temperature.

Qualitative Determination of Solubility
This procedure provides a qualitative assessment of the solubility of dotriacontane in various

solvents.

Apparatus:

Test tubes with stoppers

Spatula

Graduated cylinder or pipette

Procedure:

Place approximately 25 mg of dotriacontane into a small test tube.

Add 0.75 mL of the chosen solvent in small portions.

After each addition, stopper the test tube and shake it vigorously for at least 30 seconds.

Observe the mixture to determine if the solid has dissolved. If the solid dissolves completely,

the compound is considered soluble in that solvent at that concentration. If a significant

portion of the solid remains undissolved, it is considered insoluble or slightly soluble.

For solvents in which dotriacontane is expected to have higher solubility (e.g., hot toluene),

the mixture can be gently heated in a water bath to observe dissolution.

Mandatory Visualization
The following diagram illustrates the relationship between the physical state of dotriacontane
and temperature.

Solid State
(Crystalline Flakes)

Liquid State
(Molten)

Melting (65-72 °C)

Freezing

Gaseous State
(Vapor)

Boiling (467-470 °C)

Condensation
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Click to download full resolution via product page

Phase transitions of dotriacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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